3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(4-methyl-1,3-benzothiazol-2-yl)propanamide

• IUPAC Name: 3-[2-(cyclohexylcarbamoylamino)-1,3-thiazol-4-yl]-N-(4-methyl-1,3-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C21H25N5O2S2/c1-13-6-5-9-16-18(13)25-21(30-16)24-17(27)11-10-15-12-29-20(23-15)26-19(28)22-14-7-3-2-4-8-14/h5-6,9,12,14H,2-4,7-8,10-11H2,1H3,(H,24,25,27)(H2,22,23,26,28)
• InChI Key: FHHCODMMXMWLGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)CCC3=CSC(=N3)NC(=O)NC4CCCCC4
• Molecular Formula: C21H25N5O2S2
• Molecular Weight: 443.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a cyclohexylcarbamoyl group, a thiazole ring, and a benzothiazole ring. These types of compounds are often studied for their potential biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves reactions such as diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using spectroscopic techniques such as 1H-NMR, 13C-NMR, and mass spectrometry.

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. For example, benzothiazole derivatives have been studied for their anti-tubercular activity, and their mechanism of action often involves inhibition of a specific target in the tuberculosis bacterium.